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Compound of Interest

Compound Name: Methyldifluorosilane

Cat. No.: B1625915 Get Quote

An In-depth Guide to the Synthesis, Commercial Availability, and Spectroscopic Properties of

Methyldifluorosilane, a Promising Building Block for Novel Therapeutics.

Introduction
Methyldifluorosilane (CH₃SiHF₂) is a fluorinated organosilicon compound that is gaining

interest within the research and drug development communities. The incorporation of fluorine

into drug candidates is a well-established strategy in medicinal chemistry to enhance a variety

of properties, including metabolic stability, lipophilicity, and binding affinity. The difluoromethyl

group (CHF₂) in particular is recognized as a valuable bioisostere for hydroxyl, thiol, and amine

functionalities, offering unique hydrogen bonding capabilities.[1][2] This technical guide

provides a comprehensive overview of the commercial availability, synthesis, and key analytical

data for Methyldifluorosilane, intended to support researchers in its application.

Commercial Availability
Methyldifluorosilane (CAS No. 420-34-8) is available from a number of specialized chemical

suppliers. While not a large-scale commodity chemical, it can be sourced in research and

development quantities. The purity of commercially available Methyldifluorosilane is typically

98% or higher.

Table 1: Commercial Suppliers of Methyldifluorosilane
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Supplier Reported Purity Notes

ABCR GmbH & Co. KG 98%

APAC Pharmaceutical, LLC Inquiry

Benchchem Inquiry

ChemicalBook Inquiry (lists 4 suppliers)

Conier Chem and Pharma

Limited
Inquiry

This table is not exhaustive and represents a snapshot of publicly available information.

Researchers should contact suppliers directly for current availability, pricing, and detailed

specifications.

Physicochemical Properties
A summary of the key physical and chemical properties of Methyldifluorosilane is provided in

Table 2.

Table 2: Physicochemical Properties of Methyldifluorosilane

Property Value

Molecular Formula CH₄F₂Si

Molecular Weight 82.12 g/mol

CAS Number 420-34-8

Boiling Point -35.6 °C

Dipole Moment 2.11 D[3]

SMILES C--INVALID-LINK--F

InChI Key DZVMPZZLNXJNLL-UHFFFAOYSA-N[3]

Experimental Protocols
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Synthesis of Methyldifluorosilane
A robust and scalable synthesis of Methyldifluorosilane has been reported in the patent

literature (WO2016/32767 A1).[4] The method involves the ring-opening fluorination of 2,4,6,8-

tetramethylcyclotetrasiloxane (D₄) with boron trifluoride diethyl etherate (BF₃·OEt₂).

Reaction Scheme:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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